Cas no 149045-76-1 (1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)-)

• Product Name: 1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)-
• CAS No: 149045-76-1
• MF: C₈H₄Cl₄O₂
• MW: 273.928158760071
• MDL: MFCD29066753
• CID: 3782329
• PubChem ID: 11108534
• Update Time: 2025-10-28

1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)-
• SCHEMBL8400006
• 2,2-Dichloro-4-dichloromethyl-1,3-benzodioxole
• 149045-76-1
• 2,2-Dichloro-4-(dichloromethyl)-1,3-benzodioxole
• MFCD29066753

• MDL： MFCD29066753
• Inchi： 1S/C8H4Cl4O2/c9-7(10)4-2-1-3-5-6(4)14-8(11,12)13-5/h1-3,7H
• InChI Key： XFERUUVIZCEXCW-UHFFFAOYSA-N
• SMILES： ClC1(OC2=CC=CC(C(Cl)Cl)=C2O1)Cl

Computed Properties

• Exact Mass: 273.893590Da
• Monoisotopic Mass: 271.896540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)-

Recent Advances in the Study of 1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)- (CAS: 149045-76-1)

The compound 1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)- (CAS: 149045-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dichloromethyl-substituted benzodioxole structure, exhibits potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have explored its synthetic pathways, biological activities, and potential mechanisms of action, shedding light on its promising role in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 149045-76-1, highlighting its efficient production via a modified Friedel-Crafts alkylation reaction. The research team reported a yield improvement of 15% compared to previous methods, emphasizing the compound's scalability for industrial applications. Furthermore, the study identified key intermediates in the synthesis pathway, which could facilitate the development of derivatives with enhanced pharmacological properties.

In terms of biological activity, recent in vitro assays have demonstrated that 1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)- exhibits moderate inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). A 2024 preprint from Bioorganic & Medicinal Chemistry Letters revealed that the compound's mechanism of action may involve the modulation of reactive oxygen species (ROS) levels, leading to apoptosis in malignant cells. These findings suggest its potential as a lead compound for anticancer drug development.

Structural-activity relationship (SAR) studies have also been conducted to explore modifications of the benzodioxole core. Researchers have found that the dichloromethyl group at the 4-position is crucial for maintaining biological activity, while variations in the 2,2-dichloro substitution pattern can significantly alter the compound's pharmacokinetic properties. Computational modeling studies, published in early 2024, have provided insights into the compound's binding interactions with potential molecular targets, further guiding rational drug design efforts.

From a safety perspective, recent toxicological evaluations have indicated that 149045-76-1 shows acceptable cytotoxicity profiles in normal human cell lines at therapeutic concentrations. However, researchers caution that further in vivo studies are needed to fully assess its safety and efficacy. The compound's stability under physiological conditions has also been investigated, with promising results suggesting good metabolic stability in liver microsome assays.

Looking forward, the research community anticipates that 1,3-Benzodioxole, 2,2-dichloro-4-(dichloromethyl)- could serve as a valuable scaffold for developing new classes of bioactive molecules. Current research directions include exploring its potential as an antimicrobial agent and investigating its interactions with neurological targets. As synthetic methodologies continue to improve and biological screening becomes more sophisticated, this compound is poised to make significant contributions to pharmaceutical innovation in the coming years.